Cas no 620175-57-7 (3-bromo-5,6,7,9-tetrahydropyrido[2,3-b]azepin-8-one)

• Product Name: 3-bromo-5,6,7,9-tetrahydropyrido[2,3-b]azepin-8-one
• CAS No: 620175-57-7
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• MDL: MFCD22571457
• CID: 4072160
• PubChem ID: 22139024
• Update Time: 2025-04-22

3-bromo-5,6,7,9-tetrahydropyrido[2,3-b]azepin-8-one Chemical and Physical Properties

Names and Identifiers

• 8H-Pyrido[2,3-b]azepin-8-one, 3-bromo-1,5,6,7-tetrahydro-
• 3-bromo-6,7-dihydro-5H-pyrido[2,3-b]azepin-8(9H)-one
• 3-Bromo-5,6,7,9-tetrahydro-pyrido[2,3-b]azepin-8-one
• 3-bromo-5,6,7,9-tetrahydropyrido[2,3-b]azepin-8-one
• CS-0454266
• 3-bromo-5H,6H,7H,9H-pyrido[2,3-b]azepin-8-one
• 620175-57-7
• 3-Bromo-5,6,7,9-tetrahydro-8H-pyrido[2,3-b]azepin-8-one
• SB37959
• SCHEMBL1092914
• YGVGFEMTDHLYIK-UHFFFAOYSA-N

• MDL： MFCD22571457
• Inchi： 1S/C9H9BrN2O/c10-7-4-6-2-1-3-8(13)12-9(6)11-5-7/h4-5H,1-3H2,(H,11,12,13)
• InChI Key： YGVGFEMTDHLYIK-UHFFFAOYSA-N
• SMILES： N1C(=O)CCCC2=CC(Br)=CN=C12

Computed Properties

• Exact Mass: 239.98983Da
• Monoisotopic Mass: 239.98983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines